Cas no 2088749-74-8 (Dapagliflozin Impurity 157)
Dapagliflozin Impurity 157 structure
Product Name:Dapagliflozin Impurity 157
CAS No:2088749-74-8
MF:C21H25ClO7
MW:424.872006177902
CID:5667384
Update Time:2023-09-11
Dapagliflozin Impurity 157 Chemical and Physical Properties
Names and Identifiers
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- Dapagliflozin Impurity 157
- D-Glucose, 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-
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- Inchi: 1S/C21H25ClO7/c1-2-29-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)18(25)20(27)21(28)19(26)17(24)11-23/h3-8,10,17,19-21,23-24,26-28H,2,9,11H2,1H3/t17-,19-,20+,21+/m1/s1
- InChI Key: MHCCOYDGAGOVAQ-PBASOCQRSA-N
- SMILES: O=C(C1=CC=C(Cl)C(CC2=CC=C(OCC)C=C2)=C1)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
Experimental Properties
- Density: 1.379±0.06 g/cm3(Predicted)
- Boiling Point: 714.4±60.0 °C(Predicted)
- pka: 11.73±0.20(Predicted)
Dapagliflozin Impurity 157 Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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